Cas no 1376227-85-8 (5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride)

• Product Name: 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride
• CAS No: 1376227-85-8
• MF: C₉H₁₆ClN₃O₂
• MW: 233.695240974426
• MDL: MFCD22056492
• CID: 5605525
• PubChem ID: 72156090
• Update Time: 2025-11-04

5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-piperidin-3-ylimidazolidine-2,4-dione;hydrochloride
• 1376227-85-8
• 5-methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride
• Z1342208382
• AKOS025447129
• EN300-99643
• 5-methyl-5-(piperidin-3-yl)imidazolidine-2,4-dionehydrochloride
• CS-0349279
• 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride

• MDL： MFCD22056492
• Inchi： 1S/C9H15N3O2.ClH/c1-9(6-3-2-4-10-5-6)7(13)11-8(14)12-9;/h6,10H,2-5H2,1H3,(H2,11,12,13,14);1H
• InChI Key： LTHITZSUSUDWLK-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C)(C2CNCCC2)NC(N1)=O

Computed Properties

• Exact Mass: 233.0931045g/mol
• Monoisotopic Mass: 233.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Additional information on 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride

Recent Advances in the Study of 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride (CAS: 1376227-85-8)

The compound 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride (CAS: 1376227-85-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazolidine-2,4-dione core and piperidin-3-yl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological evaluations have revealed that 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for GABAergic and glutamatergic systems, suggesting potential applications in neurological disorders such as epilepsy and anxiety. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in recent preclinical trials, highlighting its suitability for further development.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as an anti-inflammatory agent. The research identified that 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride can inhibit key inflammatory pathways, such as the NF-κB signaling cascade. This property opens new avenues for its use in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride. Issues such as off-target effects and long-term toxicity need to be addressed in future studies. However, the compound's versatile pharmacological profile and recent advancements in its synthesis and characterization underscore its potential as a valuable candidate for further drug discovery efforts.

In conclusion, the ongoing research on 5-Methyl-5-(piperidin-3-yl)imidazolidine-2,4-dione hydrochloride (CAS: 1376227-85-8) highlights its multifaceted therapeutic potential. Continued investigations into its mechanisms of action, optimization of its pharmacological properties, and exploration of new applications will be essential for translating these findings into clinical benefits. The compound represents a compelling example of how chemical biology can drive innovation in pharmaceutical research.